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Compound of Interest

Compound Name: 1-Bromopropane

Cat. No.: B046711 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

1-Bromopropane (also known as n-propyl bromide or nPB) is a colorless, flammable liquid

solvent utilized in various industrial and laboratory applications, including as a cleaning agent,

degreaser, and in adhesive formulations.[1] Due to its hazardous nature, proper handling and

disposal are critical to ensure the safety of laboratory personnel and to maintain environmental

compliance. This guide provides step-by-step procedures for the safe disposal of 1-
bromopropane, in alignment with regulatory standards.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle 1-bromopropane with

extreme caution. It is classified as a flammable liquid and a potential human carcinogen.[1][2]

[3] Exposure can lead to significant health effects, including damage to the nervous system,

liver, and reproductive system.[4][5]

Personal Protective Equipment (PPE):

Gloves: Standard nitrile gloves (11-13 mil thickness) are recommended for normal use, with

a breakthrough time of approximately one hour.[6] For prolonged contact, consult the glove

manufacturer's specific chemical resistance data.

Eye Protection: Chemical splash goggles are mandatory to prevent eye irritation.[4]
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Respiratory Protection: Work should be conducted in a well-ventilated area or under a

chemical fume hood to avoid inhalation of vapors.[7] If airborne concentrations are expected

to exceed exposure limits, a NIOSH/MSHA approved respirator is required.[8]

Protective Clothing: Wear appropriate protective clothing to prevent skin contact.[4]

Handling and Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated area, away from heat,

sparks, and open flames.[4][7]

Use spark-proof tools and explosion-proof equipment when handling 1-bromopropane.[4]

Ground and bond containers when transferring the material to prevent static discharge.[4]

Avoid contact with incompatible materials such as strong oxidizing agents, strong bases, and

certain metals.[8]

Step-by-Step Disposal Procedure
1-Bromopropane must be managed as hazardous waste.[2] It should never be disposed of

down the drain or in regular trash.[2][6]

Waste Identification and Collection:

Collect all 1-bromopropane waste, including contaminated materials like gloves, wipes,

and absorbent pads, in a designated and clearly labeled hazardous waste container.

The container must be compatible with 1-bromopropane and have a secure, tight-fitting

lid.

Label the container with the words "Hazardous Waste," the full chemical name "1-
Bromopropane," and a clear description of the contents.

Segregation and Storage of Waste:

Store the hazardous waste container in a designated satellite accumulation area or a

central hazardous waste storage area.
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Ensure the storage area is well-ventilated and away from sources of ignition.

Do not mix 1-bromopropane waste with other incompatible waste streams.

Arrange for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company to arrange for pickup and disposal.[2]

Provide the waste disposal company with an accurate description of the waste, including

its composition and volume.

Follow all institutional and regulatory requirements for waste manifest documentation.

Spill Management:

In the event of a spill, evacuate non-essential personnel from the area.[2]

Eliminate all ignition sources.[2]

Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, dry

sand, or earth.[2][4][9]

Collect the absorbed material using non-sparking tools and place it in a sealed, labeled

hazardous waste container.[9]

Ventilate and wash the spill area after cleanup is complete.[2]

Regulatory Framework
The U.S. Environmental Protection Agency (EPA) has identified 1-bromopropane as a

hazardous air pollutant (HAP) under the Clean Air Act.[10] Additionally, facilities that

manufacture or process 1-bromopropane are required to report their release and waste

management data under the Toxics Release Inventory (TRI) program.[11][12] The EPA has

also proposed a ban on several industrial, commercial, and consumer uses of 1-
bromopropane due to its unreasonable risk to human health.[5][13]

Quantitative Data Summary

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b046711?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/4198.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/4198.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/4198.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/4198.pdf
https://employees.delta.edu/facilities/_safety-data-sheets/btomopropane-1-fisher-scientific.pdf
https://cameochemicals.noaa.gov/chemical/2660
https://cameochemicals.noaa.gov/chemical/2660
https://nj.gov/health/eoh/rtkweb/documents/fs/4198.pdf
https://www.benchchem.com/product/b046711?utm_src=pdf-body
https://www.ensafe.com/epa-adds-1-bromopropane-to-clean-air-act-hap-list/
https://www.benchchem.com/product/b046711?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK591361/
https://www.atsdr.cdc.gov/toxprofiles/tp209-c6.pdf
https://www.benchchem.com/product/b046711?utm_src=pdf-body
https://www.benchchem.com/product/b046711?utm_src=pdf-body
https://blog.idrenvironmental.com/epa-proposes-ban-on-1-bromopropane.-whats-next
https://www.epa.gov/assessing-and-managing-chemicals-under-tsca/risk-management-1-bromopropane-1-bp
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046711?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While specific quantitative limits for disposal can vary by jurisdiction and disposal facility, the

following table summarizes key exposure limits and physical properties of 1-bromopropane.

Parameter Value Reference

OSHA Permissible Exposure

Limit (PEL)

Not established; ACGIH

recommends a TLV-TWA of 0.1

ppm

[14]

ACGIH Threshold Limit Value

(TLV-TWA)
0.1 ppm [14]

Flash Point Flammable Liquid [2]

Hazard Class 3 (Flammable) [2]

UN Number UN 2344 [2]

Note: TWA (Time-Weighted Average) is the average exposure over an 8-hour workday.

1-Bromopropane Disposal Workflow
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of 1-bromopropane waste in a laboratory setting.
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Waste Generation
(Used 1-Bromopropane & Contaminated Materials)

Collect in a Designated, Compatible
Hazardous Waste Container

Is the container properly labeled?
'Hazardous Waste, 1-Bromopropane'

Label Container Correctly

No

Store in a Secure, Ventilated
Satellite Accumulation Area

Yes

Contact EHS or Licensed
Hazardous Waste Vendor

Complete Waste Manifest Documentation

Scheduled Waste Pickup

Final Disposal at a Licensed Facility
(e.g., Incineration)

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 1-bromopropane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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